Cas no 1343702-67-9 (methyl 2-(methylamino)-3-(2-propyl-1H-imidazol-1-yl)propanoate)

• Product Name: methyl 2-(methylamino)-3-(2-propyl-1H-imidazol-1-yl)propanoate
• CAS No: 1343702-67-9
• MF: C₁₁H₁₉N₃O₂
• MW: 225.287462472916
• CID: 6360260
• PubChem ID: 64153472
• Update Time: 2025-05-24

methyl 2-(methylamino)-3-(2-propyl-1H-imidazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(methylamino)-3-(2-propyl-1H-imidazol-1-yl)propanoate
• Histidine, N-methyl-5-propyl-, methyl ester
• AKOS013472162
• CS-0347020
• EN300-1140152
• 1343702-67-9

• Inchi： 1S/C11H19N3O2/c1-4-5-8-9(14-7-13-8)6-10(12-2)11(15)16-3/h7,10,12H,4-6H2,1-3H3,(H,13,14)/t10-/m0/s1
• InChI Key： XSUPCBWQUCQOBO-JTQLQIEISA-N
• SMILES： C(OC)(=O)[C@H](CC1N=CNC=1CCC)NC

Computed Properties

• Exact Mass: 225.147726857g/mol
• Monoisotopic Mass: 225.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• Boiling Point: 374.1±37.0 °C(Predicted)
• pka: 7.56±0.33(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-(methylamino)-3-(2-propyl-1H-imidazol-1-yl)propanoate

Comprehensive Overview of Methyl 2-(Methylamino)-3-(2-Propyl-1H-Imidazol-1-Yl)Propanoate (CAS No. 1343702-67-9)

The compound Methyl 2-(methylamino)-3-(2-propyl-1H-imidazol-1-yl)propanoate (CAS No. 1343702-67-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring an imidazole ring and an ester functional group, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to interact with biological targets such as enzymes and receptors.

In recent years, the demand for novel heterocyclic compounds like Methyl 2-(methylamino)-3-(2-propyl-1H-imidazol-1-yl)propanoate has surged due to their role in developing therapeutics for conditions such as inflammation, metabolic disorders, and neurological diseases. The compound's CAS No. 1343702-67-9 is frequently searched in academic databases and chemical catalogs, reflecting its growing relevance in medicinal chemistry. Its synthesis often involves multi-step organic reactions, including alkylation and esterification, which are critical for achieving high purity and yield.

One of the key trends in the scientific community is the exploration of imidazole derivatives for their bioactivity. The 2-propyl-1H-imidazol-1-yl moiety in this compound is particularly noteworthy, as it contributes to its lipophilicity and binding affinity. These properties are essential for optimizing drug-like characteristics, such as bioavailability and metabolic stability. As a result, Methyl 2-(methylamino)-3-(2-propyl-1H-imidazol-1-yl)propanoate is often discussed in the context of structure-activity relationship (SAR) studies.

From an industrial perspective, the scalability of producing CAS No. 1343702-67-9 is a topic of interest. Manufacturers are investing in green chemistry approaches to minimize waste and improve efficiency. Techniques like flow chemistry and catalytic hydrogenation are being explored to enhance the sustainability of its synthesis. These advancements align with the broader push toward environmentally friendly processes in the chemical industry.

Another area of focus is the analytical characterization of Methyl 2-(methylamino)-3-(2-propyl-1H-imidazol-1-yl)propanoate. Techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to verify its structure and purity. These methods are crucial for ensuring compliance with regulatory standards, especially when the compound is used in preclinical research.

In summary, Methyl 2-(methylamino)-3-(2-propyl-1H-imidazol-1-yl)propanoate (CAS No. 1343702-67-9) represents a promising candidate for further investigation in drug development and biochemical applications. Its unique structural features and potential bioactivity make it a subject of ongoing research, with implications for both academia and industry.